

Fadrozole vs. Other Aromatase Inhibitors: A Comparison

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Fadrozole

CAS No.: 102676-47-1

Cat. No.: S005222

Get Quote

The table below summarizes key data on **Fadrozole** and other Aromatase Inhibitors (AIs), compiled from scientific literature [1].

Inhibitor Generation	Example Drugs	Typical Daily Dose	Average Oestradiol Suppression	Average Aromatase Inhibition	Proven Clinical Benefit vs. Tamoxifen/Megestrol?
First-/Second-Generation	Aminoglutethimide, Fadrozole , Formestane	Fadrozole: 1 mg twice daily	~59% (Fadrozole)	~83% (Fadrozole)	No
Third-Generation (Non-Steroidal)	Anastrozole, Letrozole	Anastrozole: 1 mg; Letrozole: 2.5 mg	~85% (Anastrozole), ~88% (Letrozole)	~97% (Anastrozole), >99% (Letrozole)	Yes
Third-Generation (Steroidal)	Exemestane	10 mg / 25 mg	~85%	Information missing	Yes


Experimental Data and Clinical Trial Context

The data in the table comes from studies that measured the potency and clinical efficacy of different AIs in postmenopausal women with advanced breast cancer [1].

- **Measurement of Potency:** The level of oestrogen suppression and aromatase inhibition was determined through clinical studies that administered the drugs to postmenopausal women and measured the subsequent reduction in oestrogen levels (oestradiol, oestrone) and overall aromatase enzyme activity in the body [1].
- **Clinical Efficacy Endpoints:** The determination of whether a drug showed a "proven clinical benefit" was based on large Phase III clinical trials. These studies compared AIs against the standard therapies of the time—**tamoxifen** as a first-line treatment and **megestrol acetate** as a second-line treatment. Key outcomes measured were **time to tumor progression, overall survival rate, and objective response rate** [1].
- **Key Findings on Fadrozole:** While **Fadrozole** was more selective and had a better side-effect profile than the first AI, aminoglutethimide, it was **unable to demonstrate a significant clinical benefit over tamoxifen or megestrol acetate** in large trials. Its development for widespread use in breast cancer was therefore not pursued, except in Japan [1].

Mechanism of Action: Aromatase Inhibition Pathway

Fadrozole is a **non-steroidal, competitive aromatase inhibitor** [2] [3]. It works by interfering with the cytochrome P450 aromatase enzyme (CYP19), which is responsible for the final step in the synthesis of oestrogens—the conversion of androgens (androstenedione and testosterone) to oestrogens (oestrone and oestradiol) [1]. The following diagram illustrates this biochemical pathway and **Fadrozole's** site of action.



[Click to download full resolution via product page](#)

Key Takeaways for Researchers

- **Historical Role and Current Context:** **Fadrozole** was a pivotal compound in the evolution of endocrine therapy, proving the principle that aromatase inhibition is a valid target. However, its clinical use has been eclipsed by **third-generation AIs (anastrozole, letrozole, exemestane)**, which demonstrate superior potency, efficacy, and tolerability [1].
- **Continued Utility as a Research Tool:** Owing to its specific mechanism of action, **Fadrozole** remains a valuable model aromatase inhibitor in **ecological and toxicological research**. It is frequently used to study endocrine disruption and the hypothalamic-pituitary-gonadal (HPG) axis in aquatic organisms like the fathead minnow [2] [3] [4].
- **Insights for Drug Design:** Structural studies of **Fadrozole** bound to related enzymes (like CYP11B1) provide insights into the challenges of achieving selectivity when designing drugs that target cytochrome P450 enzymes, which can help in the development of future, more specific inhibitors [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Aromatase inhibition in the treatment of advanced breast ... [pmc.ncbi.nlm.nih.gov]
2. Rapid Effects of the Aromatase Inhibitor Fadrozole on ... [pmc.ncbi.nlm.nih.gov]
3. Rapid effects of the aromatase inhibitor fadrozole on ... [sciencedirect.com]
4. Rapid Effects of the Aromatase Inhibitor Fadrozole on Steroid ... [datagov-catalog-dev.app.cloud.gov]
5. 6M7X: Structure of human CYP11B1 in complex with ... [rcsb.org]

To cite this document: Smolecule. [Fadrozole vs. Other Aromatase Inhibitors: A Comparison]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b005222#fadrozole-efficacy-metastatic-breast-cancer-studies>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com